Cas no 120109-72-0 (2-cyano-3-cyclopropyl-ξ-crotonic acid ethyl ester)

• Product name: 2-cyano-3-cyclopropyl-ξ-crotonic acid ethyl ester
• CAS No: 120109-72-0
• MF: C₁₀H₁₃NO₂
• MW: 179.21600
• CID: 2891890
• PubChem ID: 1551353

2-cyano-3-cyclopropyl-ξ-crotonic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-cyclopropyl-ξ-crotonic acid ethyl ester
• 2-Cyan-3-cyclopropyl-ξ-crotonsaeure-aethylester;
• (Z)-ethyl 2-cyano-3-cyclopropylbut-2-enoate
• HMS1409C02
• AKOS002528211
• 120109-72-0
• ethyl (2E)-2-cyano-3-cyclopropylbut-2-enoate
• ethyl 2-cyano-3-cyclopropylbut-2-enoate
• LS-12461
• STK085228
• ALBB-033105

• Inchi： InChI=1S/C10H13NO2/c1-3-13-10(12)9(6-11)7(2)8-4-5-8/h8H,3-5H2,1-2H3/b9-7+
• InChI Key： NWCKWGBYAROXNR-VQHVLOKHSA-N

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.79958